Cas no 904438-80-8 (6,8-dibromo-3-(4-methoxybenzenesulfonyl)-2H-chromen-2-one)

• Product Name: 6,8-dibromo-3-(4-methoxybenzenesulfonyl)-2H-chromen-2-one
• CAS No: 904438-80-8
• MF: C₁₆H₁₀Br₂O₅S
• MW: 474.12060213089
• CID: 5442407
• Update Time: 2025-10-28

6,8-dibromo-3-(4-methoxybenzenesulfonyl)-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 6,8-dibromo-3-(4-methoxyphenyl)sulfonylchromen-2-one
• 6,8-dibromo-3-(4-methoxybenzenesulfonyl)-2H-chromen-2-one

• Inchi： 1S/C16H10Br2O5S/c1-22-11-2-4-12(5-3-11)24(20,21)14-7-9-6-10(17)8-13(18)15(9)23-16(14)19/h2-8H,1H3
• InChI Key： XMCGSLYSEXYRAL-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=C(Br)C=C2Br)C=C1S(C1=CC=C(OC)C=C1)(=O)=O

Additional information on 6,8-dibromo-3-(4-methoxybenzenesulfonyl)-2H-chromen-2-one

Recent Advances in the Study of 6,8-Dibromo-3-(4-methoxybenzenesulfonyl)-2H-chromen-2-one (CAS: 904438-80-8)

6,8-Dibromo-3-(4-methoxybenzenesulfonyl)-2H-chromen-2-one (CAS: 904438-80-8) is a synthetic coumarin derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique brominated and sulfonylated structure, has been investigated for its biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The following research brief provides an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and therapeutic potential.

Recent studies have highlighted the synthetic versatility of 6,8-dibromo-3-(4-methoxybenzenesulfonyl)-2H-chromen-2-one, with several research groups optimizing its preparation to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel one-pot synthesis method that significantly reduces reaction time and byproduct formation. This advancement is critical for scaling up production for preclinical and clinical studies. The compound's structural features, including the bromine atoms and the sulfonyl group, are believed to contribute to its high reactivity and ability to interact with biological targets.

In terms of biological activity, 6,8-dibromo-3-(4-methoxybenzenesulfonyl)-2H-chromen-2-one has demonstrated promising results in vitro and in vivo. A study published in Bioorganic & Medicinal Chemistry Letters (2024) reported its potent inhibitory effects against several cancer cell lines, including breast and lung cancer. The compound was found to induce apoptosis through the activation of caspase-3 and caspase-9, suggesting a mitochondrial-dependent pathway. Additionally, its antimicrobial activity against drug-resistant strains of Staphylococcus aureus and Escherichia coli has been documented, making it a candidate for further development as an antibiotic agent.

Mechanistic studies have shed light on the compound's interaction with key enzymes and receptors. Molecular docking simulations revealed that 6,8-dibromo-3-(4-methoxybenzenesulfonyl)-2H-chromen-2-one binds strongly to the active site of cyclooxygenase-2 (COX-2), explaining its observed anti-inflammatory effects. Furthermore, its ability to modulate the NF-κB signaling pathway has been linked to its anticancer properties. These findings underscore the compound's multifunctional nature and its potential as a lead molecule for the development of new therapeutics.

Despite these promising results, challenges remain in the development of 6,8-dibromo-3-(4-methoxybenzenesulfonyl)-2H-chromen-2-one as a drug candidate. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through structural modifications and formulation strategies. Recent efforts have focused on derivatization to improve these pharmacokinetic properties, with some success in enhancing water solubility and reducing off-target effects. Ongoing preclinical studies are expected to provide further insights into its safety and efficacy profiles.

In conclusion, 6,8-dibromo-3-(4-methoxybenzenesulfonyl)-2H-chromen-2-one represents a promising scaffold in medicinal chemistry, with diverse biological activities and therapeutic potential. Continued research into its synthesis, mechanism of action, and optimization will be crucial for advancing this compound toward clinical applications. The integration of computational and experimental approaches will likely play a key role in overcoming current limitations and unlocking its full potential in drug discovery.